Cas no 163042-66-8 (9H-Purin-6-amine, 2-chloro-N-[(3-iodophenyl)methyl]-9-methyl-)

• Product Name: 9H-Purin-6-amine, 2-chloro-N-[(3-iodophenyl)methyl]-9-methyl-
• CAS No: 163042-66-8
• MF: C₁₃H₁₁ClIN₅
• MW: 399.617412805557
• CID: 1342647
• Update Time: 2024-08-17

9H-Purin-6-amine, 2-chloro-N-[(3-iodophenyl)methyl]-9-methyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine, 2-chloro-N-[(3-iodophenyl)methyl]-9-methyl-

• Inchi： 1S/C13H11ClIN5/c1-20-7-17-10-11(18-13(14)19-12(10)20)16-6-8-3-2-4-9(15)5-8/h2-5,7H,6H2,1H3,(H,16,18,19)
• InChI Key： ATOXAERIKXFYQV-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(Cl)=NC=2NCC2=CC=CC(I)=C2)N(C)C=1

Computed Properties

• Exact Mass: 398.97453

Experimental Properties

• Density: 1.88±0.1 g/cm3(Predicted)
• Boiling Point: 509.0±60.0 °C(Predicted)
• PSA: 55.63
• pka: 0.30±0.10(Predicted)